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Introduction
Diquat dibromide hydrate is a non-selective, contact herbicide and desiccant used to facilitate

harvesting in a variety of crops.[1][2][3] Its rapid action, which is observable within hours of

application, makes it a valuable tool for pre-harvest crop and weed dry-down.[1] This document

provides detailed protocols for the application of Diquat dibromide hydrate and for evaluating

its desiccation efficacy.

Mode of Action: Diquat is a bipyridylium herbicide that acts as a non-selective contact

herbicide.[4][5] Upon application to green plant tissue, it is rapidly absorbed.[2][5] In the

presence of light, it interferes with photosynthesis by accepting an electron from Photosystem I.

This initiates a process that leads to the formation of reactive oxygen species (ROS), which

destroy cell membranes and result in rapid desiccation of the plant tissue.[1][6][7] Due to its

rapid action and inactivation upon contact with soil, it has minimal soil residue.[1][2]

Data Presentation: Application Rates and Pre-
Harvest Intervals
The following table summarizes recommended application rates and pre-harvest intervals

(PHIs) for Diquat dibromide hydrate across various crops. These are general guidelines;
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users should always consult the product label for specific instructions.
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Crop
Application
Rate (L/ha)

Water Volume
(L/ha)

Pre-Harvest
Interval (PHI)

Application
Timing

Oilseed Rape 3 250-500 5-14 days

When seed

moisture is 12-

15%.[8]

Combining Peas

(dry)
2-3 200-500 7-10 days

When the crop is

mature and pods

are brown/black

and leathery.[8]

Potatoes 4 200-500 7 days

Apply as soon as

the crop is ready

for harvest.[9]

Linseed 3 300-500 10-20 days

When seed

capsules have

matured evenly

and are dark

brown.[8]

Field Beans

(stockfeed)
3 200-500 4-7 days

When the crop is

mature and pods

are brown/black

and leathery.[8]

Lodged Barley &

Oats (stockfeed)
4 200-500 4+ days

When the grain

is mature.[8]

Canola 1.5-3
100 (ground), 30-

60 (aerial)
4-7 days

When 70% of

pods are yellow

and seeds are

brownish/bluish.

[7]

Lupins 1.5-3
100 (ground), 30-

60 (aerial)
Not specified

As soon as the

crop reaches full

maturity.[7]
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Alfalfa (seed

crop)
1.5-2 pints/acre

15 (ground), 5

(aerial)
1 week

Apply 1 week

before harvest.

[10]

Clover (seed

crop)
1.5-2 pints/acre

15 (ground), 5

(aerial)
3 days

Desiccation is

complete in 3-10

days.[11]

Sorghum (seed

crop)
1.5-2 pints/acre

15 (ground), 5

(aerial)
1-2 weeks

When seeds

have not more

than 30%

moisture.[11]

Experimental Protocols
Protocol 1: Application of Diquat Dibromide Hydrate for
Crop Desiccation
1. Materials:

Diquat dibromide hydrate formulation (e.g., 200 g/L SL)[1]
Calibrated sprayer (boom or knapsack)
Personal Protective Equipment (PPE): chemical-resistant gloves, coveralls, eye protection
(goggles or face shield), and respiratory protection.[12][13][14]
Non-ionic surfactant (adjuvant)[8]
Clean water (avoid muddy or alkaline water)[6]

2. Procedure:

Determine Application Timing: Assess the crop maturity based on the guidelines in the table
above. For example, for canola, inspect the pods to ensure 70% have turned yellow and the
seeds are brownish/bluish.[7]
Prepare Spray Solution:

Fill the spray tank with half the required volume of clean water.
Add the specified amount of Diquat dibromide hydrate to the tank.
Add a non-ionic surfactant according to the product label recommendations (e.g., 100 ml/100
L of spray volume).[8]
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Fill the remainder of the tank with water to the final desired volume.
Agitate the mixture thoroughly. Use the mixture immediately after preparation.[1]

Application:

Apply the spray solution uniformly over the target crop area.
For dense canopies, use higher water volumes to ensure thorough coverage.[8]
Application in the evening or under low-light conditions can enhance absorption before
activation by sunlight.[15]
Avoid spray drift to non-target areas.[11]

Post-Application:

Thoroughly clean the sprayer equipment after use to prevent corrosion and contamination.[1]
[5]
Observe the pre-harvest interval before harvesting the crop.

Protocol 2: Evaluation of Desiccation Efficacy
1. Quantitative Assessment of Plant Moisture Content:

Sampling:

Collect random plant tissue samples from treated and untreated control plots at specified
time intervals post-application (e.g., 3, 7, and 10 days after treatment).

Procedure:

Immediately after collection, weigh the fresh plant material (Fresh Weight, FW).
Dry the plant material in an oven at 60-70°C until a constant weight is achieved (Dry Weight,
DW).
Calculate the percent moisture content using the following formula:
% Moisture Content = ((FW - DW) / FW) * 100

Data Analysis: Compare the percent moisture content of treated and control plants over time
to quantify the desiccation effect.

2. Qualitative Assessment of Desiccation:

Visual Scoring:
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Visually assess the level of desiccation at regular intervals after application.
Use a rating scale (e.g., 0-100%, where 0% = no desiccation and 100% = complete plant
death) to score the plots.

Hyperspectral Imaging:

Utilize a hyperspectral sensor to measure the spectral reflectance of the crop canopy.
Analyze vegetation indices (VIs) sensitive to chlorophyll content and water status to
objectively quantify desiccation.[16]

Visualizations
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Caption: Signaling pathway of Diquat dibromide hydrate leading to crop desiccation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b3026450?utm_src=pdf-body-img
https://www.benchchem.com/product/b3026450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Diquat Application and Efficacy Evaluation

Start: Crop at
Desired Maturity

Prepare Diquat
Spray Solution

Apply Diquat to
Crop

Evaluate Desiccation
(Visual, Moisture Content)

Post-Application
Time Points Observe Pre-Harvest

Interval (PHI) Harvest Crop End

Click to download full resolution via product page

Caption: Experimental workflow for crop desiccation using Diquat dibromide hydrate.

Safety Precautions
Handling: Handle Diquat dibromide hydrate in a well-ventilated area.[12][17] Avoid contact

with skin, eyes, and clothing.[12] Do not eat, drink, or smoke when using this product.[13][14]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, protective clothing, and eye/face protection.[12][13]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

strong bases.[13] Keep containers tightly closed.

Spills: In case of a spill, contain the material and absorb it with an inert material.[18] Prevent

entry into waterways.[18]

First Aid:

If Swallowed: Immediately call a poison control center or doctor. Do not induce vomiting.

[12]

If on Skin: Take off contaminated clothing and rinse skin immediately with plenty of water

for 15-20 minutes.[12]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[14]
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If Inhaled: Move the person to fresh air.[12]

Disclaimer: This protocol is intended for research and informational purposes only. Always refer

to and comply with the manufacturer's label and Safety Data Sheet (SDS) for specific

instructions and safety precautions. Regulations regarding the use of Diquat dibromide
hydrate may vary by region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diquat-dibromide-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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